Cas no 921090-95-1 (N-(4-Methyl-1H-imidazol-2-yl)methylpropan-2-amine dihydrochloride)

• Product Name: N-(4-Methyl-1H-imidazol-2-yl)methylpropan-2-amine dihydrochloride
• CAS No: 921090-95-1
• MF: C₈H₁₅N₃
• MW: 153.2248
• CID: 3032047
• PubChem ID: 46784142
• Update Time: 2023-11-22

N-(4-Methyl-1H-imidazol-2-yl)methylpropan-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[(4-甲基-1H-咪唑基-2-基)甲基]丙-2-胺二盐酸盐
• N-[(4-Methyl-1H-imidazol-2-yl)methyl]propan-2-amine dihydrochloride
• N-[(5-methyl-1H-imidazol-2-yl)methyl]propan-2-amine
• 1H-Imidazole-2-methanamine, 5-methyl-N-(1-methylethyl)-
• Isopropyl-(4-methyl-1H-imidazol-2-ylmethyl)-amine
• N-((5-Methyl-1H-imidazol-2-yl)methyl)propan-2-amine
• Isopropyl-(4-methyl-1H-imidazol-2-ylmethyl)-amine, AldrichCPR
• isopropyl[(4-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride
• N-(4-Methyl-1H-imidazol-2-yl)methylpropan-2-amine dihydrochloride

• Inchi： 1S/C8H15N3/c1-6(2)9-5-8-10-4-7(3)11-8/h4,6,9H,5H2,1-3H3,(H,10,11)
• InChI Key： ATZPFEUQBUDYSG-UHFFFAOYSA-N
• SMILES： N([H])(C([H])([H])C1=NC([H])=C(C([H])([H])[H])N1[H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 114
• XLogP3: 0.7
• Topological Polar Surface Area: 40.7

N-(4-Methyl-1H-imidazol-2-yl)methylpropan-2-amine dihydrochloride Security Information

• HazardClass：IRRITANT